Cas no 1774899-03-4 (7-Bromo-4-fluoro-3-hydroxyindoline)

• Product Name: 7-Bromo-4-fluoro-3-hydroxyindoline
• CAS No: 1774899-03-4
• MF: C₈H₇BrFNO
• MW: 232.049684762955
• CID: 4704569
• Update Time: 2025-10-28

7-Bromo-4-fluoro-3-hydroxyindoline Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-4-fluoro-3-hydroxyindoline
• 7-Bromo-4-fluoroindolin-3-ol

• Inchi： 1S/C8H7BrFNO/c9-4-1-2-5(10)7-6(12)3-11-8(4)7/h1-2,6,11-12H,3H2
• InChI Key： NDEIXRQNNSFXFL-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2=C1NCC2O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 180
• Topological Polar Surface Area: 32.299

Additional information on 7-Bromo-4-fluoro-3-hydroxyindoline

7-Bromo-4-fluoro-3-hydroxyindoline (CAS No. 1774899-03-4): A Versatile Building Block in Pharmaceutical and Material Science

The 7-Bromo-4-fluoro-3-hydroxyindoline (CAS No. 1774899-03-4) is an important heterocyclic compound that has gained significant attention in recent years due to its unique structural features and wide range of applications. As a halogen-substituted indoline derivative, this compound serves as a crucial intermediate in the synthesis of various biologically active molecules and functional materials.

Chemically, 7-Bromo-4-fluoro-3-hydroxyindoline belongs to the class of indoline derivatives, which are known for their diverse pharmacological properties. The presence of both bromo and fluoro substituents at strategic positions on the indoline scaffold makes this compound particularly valuable for structure-activity relationship (SAR) studies in drug discovery. Researchers are increasingly interested in this compound as it offers multiple sites for further functionalization, enabling the creation of novel molecular architectures.

In pharmaceutical research, 7-Bromo-4-fluoro-3-hydroxyindoline has emerged as a key building block for the development of kinase inhibitors and GPCR modulators. Recent studies have shown its potential in creating compounds that target neurodegenerative diseases, a hot topic in current medical research. The fluoro substitution at the 4-position is particularly noteworthy as it can significantly influence the metabolic stability and bioavailability of resulting drug candidates, addressing one of the major challenges in modern drug development.

The material science applications of 7-Bromo-4-fluoro-3-hydroxyindoline are equally impressive. Its unique electronic properties make it suitable for developing organic semiconductors and photovoltaic materials, areas that are currently receiving substantial research attention due to the global push for sustainable energy solutions. The compound's ability to participate in various coupling reactions makes it valuable for creating π-conjugated systems with tailored optoelectronic properties.

Synthetic chemists value 7-Bromo-4-fluoro-3-hydroxyindoline for its versatility in cross-coupling reactions, particularly in Buchwald-Hartwig amination and Suzuki-Miyaura coupling. These reactions are fundamental to modern organic synthesis and are frequently searched topics in chemical databases. The compound's bromo substituent serves as an excellent leaving group, while the hydroxy group at the 3-position provides an additional handle for further derivatization.

From a commercial perspective, the demand for 7-Bromo-4-fluoro-3-hydroxyindoline has been steadily increasing, driven by growing research activities in both academia and industry. Suppliers often highlight its high purity (typically >98%) and consistent quality as key selling points. The compound is usually available in gram to kilogram quantities, catering to both small-scale research needs and larger-scale applications.

Recent advancements in synthetic methodologies have made 7-Bromo-4-fluoro-3-hydroxyindoline more accessible to researchers. Modern flow chemistry techniques and catalytic processes have improved the efficiency of its production, reducing costs and environmental impact - factors that are increasingly important in today's chemical industry. These developments align well with the current focus on green chemistry principles and sustainable manufacturing practices.

Quality control of 7-Bromo-4-fluoro-3-hydroxyindoline typically involves advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements necessary for pharmaceutical applications. The characterization data, including 1H and 13C NMR spectra, are often provided by reputable suppliers and serve as valuable references for researchers.

Storage and handling of 7-Bromo-4-fluoro-3-hydroxyindoline require standard laboratory precautions. The compound is generally stable at room temperature when protected from light and moisture, but many researchers opt to store it under inert atmosphere for long-term preservation. These practical considerations are frequently discussed in online chemistry forums and knowledge bases.

Looking ahead, 7-Bromo-4-fluoro-3-hydroxyindoline is expected to play an increasingly important role in the development of new therapeutic agents and functional materials. Its unique combination of substituents offers numerous possibilities for creating novel compounds with tailored properties. As research in personalized medicine and smart materials continues to expand, the demand for versatile building blocks like this indoline derivative is likely to grow substantially.

For researchers interested in exploring the potential of 7-Bromo-4-fluoro-3-hydroxyindoline, numerous published studies demonstrate its application in various contexts. The compound's structure-activity relationships continue to be an active area of investigation, with new findings regularly appearing in peer-reviewed journals. Its compatibility with modern synthetic techniques makes it particularly valuable in high-throughput screening and combinatorial chemistry approaches.

In conclusion, 7-Bromo-4-fluoro-3-hydroxyindoline (CAS No. 1774899-03-4) represents a fascinating example of how carefully designed molecular scaffolds can serve multiple purposes across different scientific disciplines. Its importance as a pharmaceutical intermediate and material science building block ensures it will remain a compound of significant interest to researchers and industry professionals alike for years to come.